Cas no 942007-27-4 (4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 942007-27-4
• MF: C₁₆H₁₇FN₂O₄S₂
• MW: 384.445585012436
• CID: 5503451
• PubChem ID: 7635698
• Update Time: 2025-06-11

4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• 942007-27-4
• AKOS024679425
• 4-fluoro-N-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• 4-fluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• F2770-0335

• Inchi： 1S/C16H17FN2O4S2/c1-24(20,21)19-10-2-3-12-11-14(6-9-16(12)19)18-25(22,23)15-7-4-13(17)5-8-15/h4-9,11,18H,2-3,10H2,1H3
• InChI Key： BOHDZEXDOPGUIH-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC(=CC=2CCC1)NS(C1C=CC(=CC=1)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 384.06137754g/mol
• Monoisotopic Mass: 384.06137754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Additional information on 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 942007-27-4)

The compound 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 942007-27-4) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro substituent and a methanesulfonyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing drug-like molecules. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its fluoro and sulfonamide moieties play pivotal roles in binding affinity and selectivity.

One of the trending topics in pharmaceutical research is the exploration of small-molecule inhibitors for therapeutic targets. The 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has been investigated for its potential as an inhibitor in enzymatic pathways, particularly those involved in inflammatory and metabolic disorders. Its tetrahydroquinoline scaffold is a common motif in drug design, known for enhancing bioavailability and metabolic stability.

From a synthetic chemistry perspective, the preparation of 942007-27-4 involves multi-step organic reactions, including sulfonylation and fluorination. The methanesulfonyl group introduces a polar yet stable functionality, which is advantageous for improving solubility and pharmacokinetic properties. Researchers often highlight the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity.

The compound's CAS No. 942007-27-4 is frequently searched in academic and industrial databases, reflecting its relevance in current research. Questions such as "What are the applications of 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide?" or "How does the fluoro substituent influence its bioactivity?" are common among chemists and pharmacologists. These queries underscore the need for detailed studies on its mechanism of action and potential therapeutic uses.

In the context of drug discovery, the sulfonamide functional group is renowned for its ability to interact with biological targets through hydrogen bonding and electrostatic interactions. The 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide exemplifies this by demonstrating moderate to high affinity for certain protein targets. This has led to its inclusion in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern medicine. Its structural features, such as the fluoro atom and tetrahydroquinoline core, may contribute to overcoming resistance mechanisms in pathogenic strains or cancer cells. This aligns with the growing focus on developing next-generation therapeutics with improved efficacy and safety profiles.

Environmental and regulatory considerations also play a role in the study of 942007-27-4. While it is not classified as a hazardous material, researchers emphasize the importance of responsible handling and disposal to minimize ecological impact. The compound's stability under various conditions is another topic of investigation, particularly for industrial-scale applications.

In summary, 4-fluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 942007-27-4) is a promising candidate for further exploration in drug development and biochemical research. Its unique combination of fluoro, sulfonamide, and tetrahydroquinoline functionalities offers diverse opportunities for innovation. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in the quest for new therapeutic agents.